Cas no 1540241-96-0 (3-(3-chlorothiophen-2-yl)-3-hydroxypropanoic acid)

• Product Name: 3-(3-chlorothiophen-2-yl)-3-hydroxypropanoic acid
• CAS No: 1540241-96-0
• MF: C₇H₇ClO₃S
• MW: 206.646680116653
• CID: 6220724
• PubChem ID: 82659528
• Update Time: 2025-06-08

3-(3-chlorothiophen-2-yl)-3-hydroxypropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(3-chlorothiophen-2-yl)-3-hydroxypropanoic acid
• 1540241-96-0
• EN300-2003216

• Inchi： 1S/C7H7ClO3S/c8-4-1-2-12-7(4)5(9)3-6(10)11/h1-2,5,9H,3H2,(H,10,11)
• InChI Key： JSPDRDWNDMLTKU-UHFFFAOYSA-N
• SMILES： ClC1C=CSC=1C(CC(=O)O)O

Computed Properties

• Exact Mass: 205.9804429g/mol
• Monoisotopic Mass: 205.9804429g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 85.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Hydroxy acids and derivatives Beta hydroxy acids and derivatives

Additional information on 3-(3-chlorothiophen-2-yl)-3-hydroxypropanoic acid

Professional Introduction to 3-(3-chlorothiophen-2-yl)-3-hydroxypropanoic Acid (CAS No. 1540241-96-0)

3-(3-chlorothiophen-2-yl)-3-hydroxypropanoic acid, with the CAS number 1540241-96-0, is a compound of significant interest in the field of chemical and pharmaceutical research. This compound, featuring a unique structural motif that combines a thiophene ring with a hydroxypropanoic acid moiety, has garnered attention for its potential applications in various biochemical pathways and drug development processes.

The molecular structure of 3-(3-chlorothiophen-2-yl)-3-hydroxypropanoic acid consists of a thiophene ring substituted with a chlorine atom at the 3-position and an acyclic hydroxypropanoic acid side chain attached to the 3-position of the ring. This configuration suggests possible interactions with biological targets, making it a valuable candidate for further investigation in medicinal chemistry.

In recent years, there has been growing interest in heterocyclic compounds, particularly those containing thiophene derivatives, due to their diverse biological activities. Thiophene-based molecules are known to exhibit properties such as antimicrobial, anti-inflammatory, and anticancer effects. The presence of a chlorine atom in the structure of 3-(3-chlorothiophen-2-yl)-3-hydroxypropanoic acid may enhance its binding affinity to biological targets by introducing additional polar interactions and electronic effects.

The hydroxypropanoic acid moiety in this compound adds another layer of complexity, potentially influencing its solubility, metabolic stability, and overall pharmacokinetic profile. This side chain could serve as a site for further functionalization, allowing for the development of more sophisticated derivatives with tailored biological activities.

Recent studies have highlighted the importance of structure-activity relationships (SAR) in the design of novel therapeutic agents. The unique structural features of 3-(3-chlorothiophen-2-yl)-3-hydroxypropanoic acid make it an attractive scaffold for exploring these relationships. Researchers have been particularly interested in how modifications to the thiophene ring and the hydroxypropanoic acid side chain can influence the compound's biological efficacy.

One area of active research involves the exploration of thiophene derivatives as potential inhibitors of enzymes involved in metabolic pathways relevant to diseases such as diabetes and obesity. The hydroxypropanoic acid moiety may play a role in modulating enzyme activity by interacting with specific residues in the active site. This has led to several investigations into derivatives of 3-(3-chlorothiophen-2-yl)-3-hydroxypropanoic acid as candidates for therapeutic intervention.

In addition to its potential as an enzyme inhibitor, 3-(3-chlorothiophen-2-yl)-3-hydroxypropanoic acid has also been studied for its antioxidant properties. The combination of a thiophene ring and a hydroxy group suggests that this compound may be able to scavenge free radicals and protect cells from oxidative damage. Such properties are particularly relevant in contexts where oxidative stress plays a significant role, such as neurodegenerative diseases.

The synthesis of 3-(3-chlorothiophen-2-yl)-3-hydroxypropanoic acid presents unique challenges due to its complex structure. However, advances in synthetic chemistry have made it possible to access this compound with high purity and yield. Modern techniques such as palladium-catalyzed cross-coupling reactions have been particularly useful in constructing the thiophene ring system, while stereoselective methods have been employed to introduce the hydroxypropanoic acid side chain.

The pharmacological evaluation of 3-(3-chlorothiophen-2-yl)-3-hydroxypropanoic acid has revealed several promising activities. In vitro studies have shown that this compound can inhibit the growth of certain cancer cell lines by interfering with critical signaling pathways. Additionally, preclinical trials have indicated potential benefits in treating inflammatory conditions by modulating immune responses.

The future development of 3-(3-chlorothiophen-2-yl)-3-hydroxypropanoic acid as a therapeutic agent will likely involve further optimization of its chemical structure to enhance its efficacy and safety profile. This may include modifications to improve bioavailability, reduce toxicity, and extend its half-life in vivo. Collaborative efforts between synthetic chemists and biologists will be essential in realizing these goals.

In conclusion, 3-(3-chlorothiophen-2-yl)-3-hydroxypropanoic acid (CAS No. 1540241-96-0) represents a fascinating compound with significant potential in pharmaceutical research. Its unique structural features and demonstrated biological activities make it a valuable scaffold for developing novel therapeutic agents. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in addressing various diseases and improving human health.